Cas no 42880-08-0 (2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine)

2-(2,4-Dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine is a specialized triazine-based compound primarily utilized as a photoinitiator in UV-curable systems. Its key advantages include high photoreactivity due to the trichloromethyl groups, which facilitate efficient radical generation under UV exposure. The dimethoxystyryl moiety enhances absorption in the near-UV range, improving compatibility with various light sources. This compound exhibits excellent thermal stability and low volatility, making it suitable for formulations requiring prolonged shelf life. Its structural design ensures minimal yellowing, contributing to clear cured products. Applications include coatings, inks, and adhesives where rapid curing and high performance are critical. The compound's reactivity can be fine-tuned by adjusting formulation parameters.
2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine structure
42880-08-0 structure
Product name:2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine
CAS No:42880-08-0
MF:C15H11Cl6N3O2
MW:477.984737634659
CID:928538
PubChem ID:53423085

2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine
    • 2-[2-(2,4-dimethoxyphenyl)ethenyl]-4,6-bis(trichloromethyl)-1,3,5-triazine
    • 4,6-bis-(trichloromethyl)-2-(2,4-Dimethoxystyryl)-1,3,5-Triazine
    • 1,3,5-Triazine,2-[2-(2,4-dimethoxyphenyl)-ethenyl]-4,6-bis(trichloromethyl)
    • SCHEMBL476523
    • 1,3,5-Triazine,2-[2-(2,4-dimethoxyphenyl)- ethenyl]-4,6-bis(trichloromethyl)-
    • 42880-08-0
    • DTXSID60698220
    • Inchi: InChI=1S/C15H11Cl6N3O2/c1-25-9-5-3-8(10(7-9)26-2)4-6-11-22-12(14(16,17)18)24-13(23-11)15(19,20)21/h3-7H,1-2H3
    • InChI Key: ANZONXRNCWFEIL-UHFFFAOYSA-N
    • SMILES: COC1=CC(=C(C=C1)C=CC2=NC(=NC(=N2)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl)OC

Computed Properties

  • Exact Mass: 474.89800
  • Monoisotopic Mass: 474.898243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: Not determined
  • Surface Charge: 0
  • Tautomer Count: 222

Experimental Properties

  • PSA: 57.13000
  • LogP: 5.71260

2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
City Chemical
1678CC-25GM
2-(2,4-Dimethoxysryryl)-4,6-bis(trichloromethyl)-1,3,5-triazine
42880-08-0 98.00%
25gm
$371.51 2023-09-19

Additional information on 2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine

Comprehensive Overview of 2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS No. 42880-08-0)

The compound 2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine, identified by its CAS No. 42880-08-0, is a specialized chemical with significant applications in photochemistry and material science. This triazine-based derivative is renowned for its unique structural properties, combining a styryl moiety with trichloromethyl groups, which contribute to its reactivity and functionality in various industrial processes.

In recent years, the demand for advanced photoinitiators and photoresponsive materials has surged, driven by innovations in UV-curable coatings, 3D printing, and electronic displays. The 2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine compound has garnered attention due to its efficiency in generating free radicals upon exposure to UV light, making it a critical component in photopolymerization systems. Researchers and manufacturers are increasingly exploring its potential to enhance the performance and durability of high-tech materials.

One of the standout features of this compound is its high molar extinction coefficient, which ensures optimal light absorption in the UV spectrum. This property is particularly valuable in applications requiring precise control over curing processes, such as in the production of optical lenses, adhesives, and printed circuit boards. Additionally, its thermal stability and compatibility with various monomers and oligomers make it a versatile choice for formulators.

The synthesis of 2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine involves a series of carefully controlled reactions, including condensation and chlorination steps. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to ensure the purity and consistency of the final product. Quality control is paramount, as even minor impurities can affect the compound's performance in sensitive applications.

From an environmental and safety perspective, the use of triazine derivatives like this compound is subject to stringent regulations. Manufacturers must adhere to guidelines that minimize volatile organic compound (VOC) emissions and ensure safe handling practices. Recent advancements in green chemistry have also prompted the development of more sustainable alternatives, though 2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine remains a benchmark due to its unmatched efficiency.

Looking ahead, the compound's role in emerging technologies, such as flexible electronics and nanomaterials, is a topic of active research. Its ability to facilitate rapid polymerization under mild conditions positions it as a key enabler of next-generation smart materials. As industries continue to prioritize innovation and sustainability, the demand for high-performance photoinitiators like this triazine derivative is expected to grow.

In summary, 2-(2,4-dimethoxystyryl)-4,6-bis(trichloromethyl)-1,3,5-triazine (CAS No. 42880-08-0) is a pivotal compound in modern material science, offering unparalleled benefits in UV-curing and photochemical applications. Its unique properties, coupled with ongoing research into its potential uses, ensure its relevance in a rapidly evolving technological landscape.

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